1-(5-Chloro-8-hydroxyquinolin-7-yl)ethanone

• CAS No.: 21357-28-8
• Molecular Formula: C11H8ClNO2
• Molecular Weight: 221.64 g/mol
• IUPAC Name: 1-(5-chloro-8-hydroxyquinolin-7-yl)ethanone
• InChI: InChI=1S/C11H8ClNO2/c1-6(14)8-5-9(12)7-3-2-4-13-10(7)11(8)15/h2-5,15H,1H3
• InChI Key: DUDWOIMQVHFEPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C2C=CC=NC2=C1O)Cl

Description

1-(5-Chloro-8-hydroxyquinolin-7-yl)ethanone is a useful research compound. Its molecular formula is C11H8ClNO2 and its molecular weight is 221.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-chloro-8-quinolinol (6.67 g, 37.1 mmol, from Aldrich), aluminum trichloride (20.00 g, 150.0 mmol), and acetyl chloride (12.1 mL, 170 mmol) was stirred at 0° C. for 4 hours, then heated at 130° C. for 12 hours, cooled, and decomposed with water (39 mL) (caution!) and conc. HCl (13 mL). The solid product was filtered, and dried under reduced pressure. The solid obtained was then dissolved in 50 mL of water. To the solution was added 100 mL of dichloromethane. The mixture was cooled with an ice bath and its pH was adjusted to 4 with 20% NaOH. The mixture was filtered under reduced pressure. The solid collected was washed with water and air dried to give the desired product (˜2 g). The layers of the filtrate were separated and the aqueous layer was extracted with dichloromethane. The combined organic layers were washed with water, brine, dried over magnesium sulfate and concentrated to give additional desired product (total 5.6 g, 68%). LCMS calculated for C11H9ClNO2 (M+H)+: m/z=222.0; Found: 222.0.